Cas no 152406-44-5 (Conophyllidine)

• Product Name: Conophyllidine
• CAS No: 152406-44-5
• MF: C₄₄H₅₀N₄O₉
• MW: 778.8892121315
• CID: 2735717
• Update Time: 2024-03-02

Conophyllidine Chemical and Physical Properties

Names and Identifiers

• Conophyllidine

• Inchi： 1S/C44H50N4O9/c1-7-41-10-9-13-47-14-11-43(39(41)47)24-16-21-28(18-26(24)45-34(43)22(19-41)37(51)55-5)57-33-30(21)48-15-12-44-25-17-27(49)31(53-3)32(54-4)29(25)46-35(44)23(38(52)56-6)20-42(8-2,36(33)50)40(44)48/h9-10,16-18,30,33,36,39-40,45-46,49-50H,7-8,11-15,19-20H2,1-6H3
• InChI Key： XVLKCTCGGIJHCK-UHFFFAOYSA-N
• SMILES： CCC12C3C4(C(NC5C4=CC4=C(OC6C(O)C7(CC(=C8C9(C%10C=C(C(=C(C=%10N8)OC)OC)O)C7N(CC9)C64)C(OC)=O)CC)C=5)=C(C(OC)=O)C1)CCN3CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 57
• XLogP3: 4.158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids